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Compound of Interest

Compound Name: 4'-Bromo-4-biphenylboronic Acid

Cat. No.: B1274311

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the handling, storage, and
utilization of 4'-Bromo-4-biphenylboronic acid, a key building block in organic synthesis,
particularly for the development of pharmaceutical intermediates and advanced materials.

Chemical and Physical Properties

4'-Bromo-4-biphenylboronic acid is a bifunctional organic compound featuring a biphenyl
core with a bromine atom and a boronic acid group. This structure makes it an excellent
substrate for cross-coupling reactions.

Table 1: Physical and Chemical Properties of 4'-Bromo-4-biphenylboronic Acid
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Property Value Reference
CAS Number 480996-05-2 [11[2]
Molecular Formula C12H10BBrO2 [1]
Molecular Weight 276.92 g/mol [11[3]
Appearance White to off-white or pale-

yellow powder/crystals
Melting Point 284-289 °C [4]
Boiling Point 430.3 °C at 760 mmHg [3]
Density 1.5+0.1 g/cm3 [3]

- Insoluble in water. Soluble in
Solubility ) [5]
many organic solvents.

Note: Some commercial products may contain varying amounts of the corresponding
anhydride.

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity and reactivity of 4'-Bromo-4-
biphenylboronic acid.

Personal Protective Equipment (PPE)

When handling this compound, it is essential to use appropriate personal protective equipment
to minimize exposure and ensure safety.

Table 2: Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://www.calpaclab.com/4-bromo-4-biphenylboronic-acid-contains-anhydride-min-97-1-gram/ala-b138893-1g
https://www.bldpharm.com/products/480996-05-2.html
https://www.calpaclab.com/4-bromo-4-biphenylboronic-acid-contains-anhydride-min-97-1-gram/ala-b138893-1g
https://www.calpaclab.com/4-bromo-4-biphenylboronic-acid-contains-anhydride-min-97-1-gram/ala-b138893-1g
https://www.echemi.com/produce/pr220728312352-4-bromo-4-biphenylboronic-acid.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b75956
https://www.echemi.com/produce/pr220728312352-4-bromo-4-biphenylboronic-acid.html
https://www.echemi.com/produce/pr220728312352-4-bromo-4-biphenylboronic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8127772.htm
https://www.benchchem.com/product/b1274311?utm_src=pdf-body
https://www.benchchem.com/product/b1274311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Equipment

Specification

Eye Protection

Chemical safety goggles or face shield

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber)

Respiratory Protection

Use in a well-ventilated area or with a fume
hood. If dust is generated, use a NIOSH-

approved respirator.

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes

Storage Conditions

To ensure the long-term stability of 4'-Bromo-4-biphenylboronic acid, it should be stored

under the following conditions:

Table 3: Recommended Storage Conditions

Condition Recommendation
Store in a cool, dry place. Some suppliers
Temperature ] ]
recommend refrigeration (2-8 °C).
Store under an inert atmosphere (e.g., argon or
Atmosphere nitrogen) to prevent degradation from moisture
and air.
Container Keep in a tightly sealed, light-resistant container.

Incompatible Materials

Strong oxidizing agents, strong bases, and

moisture.

The following diagram outlines the recommended logical workflow for handling and storing 4'-

Bromo-4-biphenylboronic acid.
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Handling and Storage Workflow
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Caption: Logical workflow for the safe handling and storage of 4'-Bromo-4-biphenylboronic
acid.

Applications in Organic Synthesis

4'-Bromo-4-biphenylboronic acid is a versatile reagent primarily used in palladium-catalyzed
cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction is a powerful
tool for the formation of carbon-carbon bonds, enabling the synthesis of complex biaryl
structures that are common in pharmaceuticals and organic electronic materials.

Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound with an
organohalide in the presence of a palladium catalyst and a base. 4'-Bromo-4-
biphenylboronic acid serves as the organoboron partner, allowing for the introduction of the
4-bromobiphenyl moiety.

Table 4: Typical Reaction Components for Suzuki-Miyaura Coupling

Component Example Typical Molar Equivalents

_ 4-lodoanisole, Aryl Bromides,
Aryl Halide _ 1.0
Aryl Chlorides

) ) 4'-Bromo-4-biphenylboronic
Boronic Acid ” 11-15
aci

Pd(PPhs)a, Pd(OAC)2,

Palladium Catalyst 0.01 - 0.05 (1-5 mol%)
PdClz(dppf)
K2COs, K3PO4, Cs2C0s3,

Base 2.0-3.0
Na2COs

1,4-Dioxane, Toluene,
Tetrahydrofuran (THF),
Dimethylformamide (DMF) with

Solvent

water

The following diagram illustrates the catalytic cycle of the Suzuki-Miyaura coupling reaction.
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Suzuki-Miyaura Catalytic Cycle
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Experimental Protocol: Synthesis of a Biaryl
Compound via Suzuki-Miyaura Coupling

This protocol details a general procedure for the Suzuki-Miyaura coupling of 4'-Bromo-4-

biphenylboronic acid with an aryl halide.

Materials:

4'-Bromo-4-biphenylboronic acid

Aryl halide (e.qg., 4-iodoanisole)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)a])
Base (e.g., Potassium carbonate [K2CO3])

Solvent (e.g., 1,4-Dioxane and water, 4:1 v/v)

Round-bottom flask or reaction vial with a stir bar

Reflux condenser

Inert gas supply (Argon or Nitrogen)

Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup: To a flame-dried round-bottom flask containing a magnetic stir bar, add 4'-
Bromo-4-biphenylboronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), and
potassium carbonate (2.0 equivalents).

Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or
nitrogen) for 10-15 minutes.

Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add the degassed
solvent mixture (1,4-dioxane/water). Then, add the palladium catalyst (e.g., 5 mol%
Pd(PPhs)a).
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» Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

e Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or
Liguid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete
within 12-24 hours.

o Workup:
o Cool the reaction mixture to room temperature.

Dilute the mixture with ethyl acetate and water.

[¢]

Transfer the mixture to a separatory funnel, separate the organic layer, and extract the

[¢]

agueous layer twice with ethyl acetate.

[¢]

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

[e]

Filter and concentrate the solvent under reduced pressure.

o

« Purification: Purify the crude product by column chromatography on silica gel or by
recrystallization to obtain the desired biaryl compound.

The following diagram illustrates the general experimental workflow for this Suzuki-Miyaura

coupling reaction.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Suzuki-Miyaura Experimental Workflow
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.
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Drug Development Applications

The biphenyl scaffold is a common structural motif in many active pharmaceutical ingredients
(APIs). 4'-Bromo-4-biphenylboronic acid is a valuable intermediate for the synthesis of drugs
where a substituted biphenyl core is required. The bromine atom can be further functionalized,
and the boronic acid allows for the key C-C bond formation. While specific examples directly
citing the use of 4'-Bromo-4-biphenylboronic acid in the synthesis of marketed drugs are not
readily available in public literature, its utility is evident in the synthesis of analogs of drugs like
Valsartan, where a biphenyl core is essential for biological activity.[6]

Safety and Hazard Information

Table 5: GHS Hazard Statements

Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

First Aid Measures:

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

If inhaled: Move person into fresh air. If not breathing, give artificial respiration.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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